Ezetimibe-d4 Diacetate
Ezetimibe-d4 Diacetate
Brand Name:
Vulcanchem
CAS No.:
1217861-13-6
VCID:
VC0028451
InChI:
InChI=1S/C28H25F2NO5/c1-17(32)35-24-13-5-20(6-14-24)27-25(28(34)31(27)23-11-9-22(30)10-12-23)15-16-26(36-18(2)33)19-3-7-21(29)8-4-19/h3-14,25-27H,15-16H2,1-2H3/t25-,26+,27-/m1/s1/i9D,10D,11D,12D
SMILES:
CC(=O)OC1=CC=C(C=C1)C2C(C(=O)N2C3=CC=C(C=C3)F)CCC(C4=CC=C(C=C4)F)OC(=O)C
Molecular Formula:
C28H25F2NO5
Molecular Weight:
497.531
Ezetimibe-d4 Diacetate
CAS No.: 1217861-13-6
Cat. No.: VC0028451
Molecular Formula: C28H25F2NO5
Molecular Weight: 497.531
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1217861-13-6 |
|---|---|
| Molecular Formula | C28H25F2NO5 |
| Molecular Weight | 497.531 |
| IUPAC Name | [4-[(2S,3R)-3-[(3S)-3-acetyloxy-3-(4-fluorophenyl)propyl]-4-oxo-1-(2,3,5,6-tetradeuterio-4-fluorophenyl)azetidin-2-yl]phenyl] acetate |
| Standard InChI | InChI=1S/C28H25F2NO5/c1-17(32)35-24-13-5-20(6-14-24)27-25(28(34)31(27)23-11-9-22(30)10-12-23)15-16-26(36-18(2)33)19-3-7-21(29)8-4-19/h3-14,25-27H,15-16H2,1-2H3/t25-,26+,27-/m1/s1/i9D,10D,11D,12D |
| Standard InChI Key | DCEGDCNFJOXKQY-MDTCGDLBSA-N |
| SMILES | CC(=O)OC1=CC=C(C=C1)C2C(C(=O)N2C3=CC=C(C=C3)F)CCC(C4=CC=C(C=C4)F)OC(=O)C |
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